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Compound Name: AC-D-TYR-OME
CAS No.: 65160-71-6
Cat. No.: B3433913
Get Quote
. J

As a Senior Application Scientist, | understand that handling specialized amino acid derivatives
requires more than just reading a Safety Data Sheet (SDS)—it requires a deep understanding
of the compound's physical behavior and chemical reactivity.

AC-D-TYR-OME (N-Acetyl-D-tyrosine methyl ester, CAS: 65160-71-6) is a high-value, chiral
building block extensively utilized in peptide synthesis and the development of targeted
neurological pharmaceuticals [1] [2]. As a fine, white crystalline powder, it presents specific
logistical and safety challenges. While not acutely toxic, its particulate nature and chemical
structure demand precise Personal Protective Equipment (PPE) to mitigate risks of severe
ocular damage, respiratory irritation, and potential dust deflagration [3].

This guide provides causality-driven safety protocols to ensure laboratory integrity, self-
validating workflows, and personnel safety.

Causality-Driven PPE Selection

To handle AC-D-TYR-OME safely, researchers must understand why specific PPE is
mandated. The acetylated amino acid backbone and ester functional group dictate the following
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protective measures:

e Ocular Protection (Primary Hazard): Fine powders can easily bypass standard safety
glasses. Furthermore, the ester functional group can cause localized osmotic changes and
severe irritation (H318: Causes serious eye damage) upon contact with the moisture of the
ocular mucosa[3].

o Causality-Driven Choice: Tight-fitting, non-vented safety goggles are mandatory.

» Dermal Protection: While the compound itself is a mild skin irritant, it is almost exclusively
dissolved in aggressive organic carrier solvents (e.g., DMF, DMSO, or Methanol) during
peptide synthesis [2].

o Causality-Driven Choice: Nitrile gloves provide a self-validating barrier. They offer
excellent resistance to both the dry powder and the common organic solvents used to
dissolve it, preventing transdermal carrier effects.

o Respiratory Protection: Aerosolized micro-particulates of AC-D-TYR-OME can cause
mechanical irritation to the upper respiratory tract. Furthermore, fine organic powders pose a
localized dust explosion hazard if dispersed in high concentrations near an ignition source

3].

o Causality-Driven Choice: All handling must occur within a Class Il Biological Safety
Cabinet (BSC) or a chemical fume hood. If weighing must occur on an open bench, an
N95/FFP2 particulate respirator is required to filter micro-particulates.

Quantitative PPE Specifications

For easy comparison and procurement, ensure your laboratory PPE meets the following
quantitative standards before handling AC-D-TYR-OME:
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. Breakthrough
Recommended Minimum . Replacement
PPE Category . o Time |
Material Specification Frequency
Standard
) Replace
Non-vented, anti- EN 166 / ANSI ) ) )
Ocular Polycarbonate immediately if
fog Z87.1
scratched
. 0.11 mm >480 mins (EN Every 2 hours or
Dermal (Hands) Nitrile Rubber ) )
thickness 374-1) post-spill
Bod High-density Knee-length, NFPA 2112 (Dust  Weekly or post-
0
Y Cotton/Poly cuffed risk) contamination
_— Daily (if used
) N95 / FFP2 95% filtration i
Respiratory ) o NIOSH / EN 149 outside fume
Particulate efficiency

hood)

Experimental Protocols: Handling and Spill

Response

The following step-by-step methodologies ensure a self-validating safety loop where each step

inherently prevents the failure of the next.

Protocol A: Safe Weighing and Transfer

» Environmental Preparation: Verify the chemical fume hood is operating at a face velocity of
80-100 fpm. Place a grounded, anti-static mat inside the hood to prevent the fine powder

from clinging to surfaces via static electricity.

e PPE Donning Sequence: Don the high-density lab coat, followed by tight-fitting safety

goggles, and finally double-layer nitrile gloves. Pull the outer glove over the cuff of the lab

coat.

o Thermal Equilibration: Allow the sealed AC-D-TYR-OME container to reach room

temperature before opening. Scientific Insight: Opening a cold container introduces ambient

moisture, which can hydrolyze the methyl ester over time, degrading your reagent [2].
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Static-Free Weighing: Use a grounded, anti-static micro-spatula. Weigh the powder directly
into a pre-tared, sealable glass vial to minimize open-air transfer distances.

Solvent Dissolution: Add the chosen solvent (e.g., Methanol) slowly down the interior side of
the vial rather than directly onto the powder. This prevents the displacement of air from
aerosolizing the chemical. Cap immediately and vortex.

Protocol B: Spill Containment and Disposal Plan

Immediate Containment: If a dry spill occurs outside the hood, evacuate personnel from the
immediate vicinity for 5 minutes to allow the dust to settle. Never use dry sweeping, as this
generates hazardous, potentially combustible dust clouds [3].

Wet Wiping Technique: Moisten a highly absorbent cleanroom wipe with a 70%
Isopropanol/water solution. Gently place the damp wipe directly over the spilled powder to
trap the particulates via surface tension.

Encapsulation: Carefully fold the wipe inward upon itself, encapsulating the AC-D-TYR-
OME. Repeat with fresh damp wipes until the surface is visually clean.

Waste Categorization: Place all contaminated wipes, compromised gloves, and empty
chemical vials into a clearly labeled, sealable hazardous waste container designated for
"Solid Organic Chemical Waste." Do not mix with strong oxidizing agents [3].

Workflow Visualization

Below is the logical workflow for handling AC-D-TYR-OME, mapping the critical path from PPE

donning to disposal.
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AC-D-TYR-OME Handling and Spill Response Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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